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Abstract: The search for human pheromones, chemical signals that trigger innate behavioral
responses in conspecifics, has been a long-standing and controversial field of study. Recent
research has identified hexadecanal (HEX), a volatile aldehyde found in human skin, saliva,
and feces, as a potential chemosignaling agent. Notably, HEX appears to exert a pronounced
and sexually dimorphic effect on human aggression. This document provides a comprehensive
technical overview of the primary research investigating hexadecanal's role as a potential
human pheromone, focusing on the quantitative data, experimental methodologies, and
proposed neural pathways. The information is intended for researchers, scientists, and drug
development professionals exploring the landscape of human chemical communication and its
potential therapeutic applications.

Quantitative Behavioral and Neuroimaging Data

The primary evidence for hexadecanal's effect on human aggression comes from a series of
experiments utilizing validated behavioral paradigms and functional magnetic resonance
imaging (fMRI). The key findings from these studies are summarized below.

Behavioral Data: Taylor Aggression Paradigm (TAP)

The Taylor Aggression Paradigm (TAP) was used in a between-subjects design to measure
reactive aggression. Participants were first provoked by a fictitious opponent in a computer
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game involving an unfair distribution of money, and then given the opportunity to "punish” the
opponent with a noise blast of variable intensity.

Mean Blast L.
Statistical
Volume )
. ] Compariso
Sex Condition N (Arbitrary p-value
. n (HEX vs.
Units *
Control)
SEM)
Men Control 34 3.57+0.34 t(15) = -6.37 <1073
Hexadecanal 33 2.91+£0.39
Women Control 30 2.84 £ 0.55 t(15) = 4.70 < 0.0003
Hexadecanal 30 3.34+£0.33
Table 1:
Summary of
behavioral
aggression

data from the
Taylor
Aggression
Paradigm
(TAP). Data
sourced from
Mishor et al.,
2021.

The results indicate that sniffing hexadecanal significantly decreased aggressive behavior in
men while significantly increasing it in women.

Neuroimaging Data: Functional Connectivity

Functional MRI was employed during a modified Point Subtraction Aggression Paradigm
(PSAP) to identify the neural correlates of HEX exposure. While HEX increased activity in the
left angular gyrus in both men and women, the critical finding was in the modulation of
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functional connectivity between this region and a network of brain areas associated with social
appraisal and aggression.

Effect of
= Hexadecanal on Associated Brain Behavioral
ex
Functional Regions Correlate
Connectivity
Left Angular Gyrus <
Increased Temporal Pole, )
Men o Blocked Aggression
Connectivity Amygdala,
Orbitofrontal Cortex
Left Angular Gyrus <
Decreased Temporal Pole, ) ]
Women o Triggered Aggression
Connectivity Amygdala,
Orbitofrontal Cortex
Table 2: Sex-

dependent modulation
of functional
connectivity by
hexadecanal. Data
sourced from Mishor
et al., 2021.

Experimental Protocols

Detailed and replicable methodologies are critical for advancing research in this field. The
following sections describe the protocols used in the key studies.

Participant Recruitment and Blinding

o Participants: Healthy volunteers were recruited, with experiments balanced for sex. For the
TAP study, 127 participants (67 men, 60 women) were included. The fMRI study included 49
participants (25 men, 24 women).
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 Blinding: All experiments were conducted in a double-blind fashion. Neither the participants
nor the experimenters interacting with them were aware of whether the active compound
(hexadecanal) or the control was being administered.

Stimulus Preparation and Delivery

o Compound: Hexadecanal (HEX) was used as the active stimulus. A control substance (e.g.,
vehicle alone) was used for the placebo condition.

» Delivery Method: The odorant was applied to a small sticky pad which was then affixed to the
participant's upper lip, ensuring constant passive inhalation throughout the experiment. This
method avoids conscious sniffing and focuses on the subliminal effects of the molecule.

Behavioral Aggression Protocol: Taylor Aggression
Paradigm (TAP)

The TAP is a well-validated, two-stage laboratory measure of aggressive behavior.

e Provocation Stage: Participants play a computer game against a supposed human partner
(actually a computer algorithm). In this game, the "partner” consistently makes unfair offers
in a money-dividing task, designed to elicit frustration and anger.

e Aggression Stage: Immediately following the provocation, participants are informed they will
play a second game against the same partner. In this task, they have the opportunity to
administer a loud noise blast to their opponent. The intensity (volume and/or duration) of the
chosen noise blast serves as the quantitative measure of aggression.

fMRI Protocol: Point Subtraction Aggression Paradigm
(PSAP)

The PSAP is another established paradigm for measuring aggression that is adaptable for use
within an fMRI scanner.

o Task Design: Participants engage in a task where they can accumulate money.

e Provocation: During the task, money is periodically "stolen" from the participant by a fictitious
opponent.
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e Aggression: Participants are given the opportunity to press a button (or, in this case, a fist-
clench sensor) to subtract money from their opponent. This action does not result in any
monetary gain for the participant, isolating the aggressive/punitive motivation.

o Data Acquisition: Brain activity is recorded using a 3 Tesla MRI scanner. Functional data is
collected using a T2*-weighted gradient-echo planar imaging sequence, while high-resolution
anatomical images are acquired with a T1-weighted sequence.

o Data Analysis: Neuroimaging data is analyzed using standard software packages (e.g., FSL,
SPM). The analysis focuses on identifying brain regions activated by HEX and, critically, on
psychophysiological interaction (PPI) analysis to determine how HEX modulates functional
connectivity between brain regions during the task.

Visualizations: Workflows and Signaling Pathways
Experimental Workflow Diagram

The following diagram illustrates the general workflow for the behavioral experiments designed
to test the effect of hexadecanal on aggression.

 To cite this document: BenchChem. [Hexadecanal: A Putative Human Chemosignal
Modulating Aggressive Behavior]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134135#hexadecanal-as-a-potential-human-
pheromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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